Crigee ozonide
Crigee ozonide
Brand Name:
Vulcanchem
CAS No.:
129194-27-0
VCID:
VC0159562
InChI:
InChI=1S/C42H82NO11P/c1-6-8-10-12-14-15-16-17-18-19-20-22-26-30-39(44)48-36-38(37-50-55(46,47)49-35-34-43(3,4)5)51-40(45)31-27-23-21-25-29-33-42-52-41(53-54-42)32-28-24-13-11-9-7-2/h38,41-42H,6-37H2,1-5H3
SMILES:
CCCCCCCCCCCCCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCCCCC1OC(OO1)CCCCCCCC
Molecular Formula:
C42H82NO11P
Molecular Weight:
808.1 g/mol
Crigee ozonide
CAS No.: 129194-27-0
Main Products
VCID: VC0159562
Molecular Formula: C42H82NO11P
Molecular Weight: 808.1 g/mol
CAS No. | 129194-27-0 |
---|---|
Product Name | Crigee ozonide |
Molecular Formula | C42H82NO11P |
Molecular Weight | 808.1 g/mol |
IUPAC Name | [3-hexadecanoyloxy-2-[8-(5-octyl-1,2,4-trioxolan-3-yl)octanoyloxy]propyl] 2-(trimethylazaniumyl)ethyl phosphate |
Standard InChI | InChI=1S/C42H82NO11P/c1-6-8-10-12-14-15-16-17-18-19-20-22-26-30-39(44)48-36-38(37-50-55(46,47)49-35-34-43(3,4)5)51-40(45)31-27-23-21-25-29-33-42-52-41(53-54-42)32-28-24-13-11-9-7-2/h38,41-42H,6-37H2,1-5H3 |
Standard InChIKey | KYGUWEUFTRFTBP-UHFFFAOYSA-N |
SMILES | CCCCCCCCCCCCCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCCCCC1OC(OO1)CCCCCCCC |
Canonical SMILES | CCCCCCCCCCCCCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCCCCC1OC(OO1)CCCCCCCC |
Synonyms | 1-palmitoyl-2-(8-(5-octyl-1,2,4-trioxolan-3-yl)octanoyl)-sn-glycero-3-phosphocholine Crigee ozonide PC-Criegee ozonide |
PubChem Compound | 131081 |
Last Modified | Nov 11 2021 |
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